6-Chloro-2-[(pyridin-2-ylmethyl)amino]nicotinic acid

• Molecular Formula: C12H10ClN3O2
• Molecular Weight: 263.68 g/mol
• IUPAC Name: 6-chloro-2-(pyridin-2-ylmethylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H10ClN3O2/c13-10-5-4-9(12(17)18)11(16-10)15-7-8-3-1-2-6-14-8/h1-6H,7H2,(H,15,16)(H,17,18)
• InChI Key: JPFHOTNWIQMUDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC2=C(C=CC(=N2)Cl)C(=O)O

Description

6-Chloro-2-[(pyridin-2-ylmethyl)amino]nicotinic acid is a useful research compound. Its molecular formula is C12H10ClN3O2 and its molecular weight is 263.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 g of 2,6-dichloronicotinic acid (20.83 mmol, Aldrich) and 10.74 ml of 2-(aminomethyl)pyridine (104.17 mmol) are placed in an 80 ml sealed tube containing 40 ml of tert-butanol. The mixture is heated at 100° C. overnight and evaporated to dryness. The residue is taken up in water and the mixture is acidified by pouring in an aqueous solution of acetic acid at 10%. The precipitate is isolated by filtration and, after drying in an oven under a reduced vacuum, 4.35 g of expected product are obtained in the form of a yellow powder (yield=79%).